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Introduction

Palmer amaranth (Amaranthus palmeri) is a highly competitive and aggressive broadleaf weed
that poses a significant threat to crop production across the United States.[1][2] Its rapid
growth, prolific seed production, and increasing prevalence of herbicide resistance make it a
primary concern for growers.[1][2][3] This guide provides a comparative analysis of two widely
used non-selective herbicides, Glyphosate and Glufosinate, for the control of Palmer amaranth.
The emergence of glyphosate-resistant Palmer amaranth populations has necessitated the use
of alternative herbicides and integrated weed management strategies. Glufosinate has become
a key tool in managing these resistant populations.

Herbicide Modes of Action

Glyphosate and Glufosinate are both broad-spectrum, post-emergent herbicides, but they differ
in their mechanism of action.

e Glyphosate: Belongs to the Group 9 class of herbicides and acts as a systemic herbicide. It
inhibits the 5-enolpyruvylshikimate-3-phosphate (EPSP) synthase enzyme, which is crucial
for the production of aromatic amino acids essential for plant growth. This systemic action
allows the herbicide to translocate throughout the plant, killing the entire organism.
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» Glufosinate: Is a Group 10 herbicide that functions as a contact herbicide with limited
translocation. It inhibits the glutamine synthetase enzyme, leading to a rapid accumulation of
toxic ammonia within the plant cells and disruption of photosynthesis.

Quantitative Efficacy Data

The following tables summarize the efficacy of Glyphosate and Glufosinate on both susceptible
and resistant Palmer amaranth biotypes from various field and greenhouse studies.

Table 1: Efficacy of Glyphosate on Susceptible and Resistant Palmer Amaranth

Glyphosate Rate Palmer Amaranth
. % Control (28 DAT) Study Type

(kg aelha) Biotype
0.84 (Normal Use )

Susceptible 97-100% Greenhouse
Rate)
2.52 (3x Normal Rate)  Resistant 17% Field
10.08 (12x Normal ] )

Resistant 82% Field

Rate)

DAT: Days After Treatment Source: Culpepper et al., 2006

Table 2: Efficacy of Glufosinate on Glyphosate-Resistant (GR) Palmer Amaranth

Glufosinate Palmer Amaranth
o . % Control (14 DAT) Study Type
Application Height
Early Post-Emergence ] ]
Variable 88% Field
(EPOST)
Late Post-Emergence .
Taller than EPOST 85-92% Field

(LPOST)

DAT: Days After Treatment Source: Chahal et al., 2020
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Table 3: Comparative Efficacy of Single Post-Emergence Applications on Glyphosate-Resistant
Palmer Amaranth (<10 cm)

Herbicide % Control (28 DAFA) % Mortality (28 DAFA)
Dicamba 76% 92%
Glufosinate 65% 85%

DAFA: Days After Final Application Source: Meyer et al., 2022
Experimental Protocols
Study on Glyphosate Efficacy on Resistant Palmer Amaranth (Culpepper et al., 2006)

o Objective: To confirm and quantify the level of glyphosate resistance in a Palmer amaranth
biotype from Georgia.

o Field Study:

o Location: A field in central Georgia with a suspected glyphosate-resistant Palmer
amaranth population.

o Treatments: Glyphosate was applied at rates of 1.25, 2.5, 5.0, 7.5, and 10.0 kg ae/ha to 5-
to 13-cm-tall Palmer amaranth.

o Data Collection: Visual control was assessed 28 days after application on a scale of 0 (no
control) to 100 (plant death).

e Greenhouse Study:

Plant Material: Seeds from the suspected resistant population and a known susceptible

o

population were grown in a greenhouse.

o

Treatments: Glyphosate was applied at various rates to 5- to 7-cm-tall plants.

Data Collection: Visual control and shoot fresh weight were measured to determine the 150

[¢]

values (the rate necessary for 50% inhibition).
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Study on Glufosinate-Based Programs for Glyphosate-Resistant Palmer Amaranth (Chahal et
al., 2020)

» Objective: To evaluate the efficacy of various herbicide programs for the control of
glyphosate-resistant Palmer amaranth in soybean.

o Location: Field experiments were conducted in a grower's field in Nebraska infested with
glyphosate-resistant Palmer amaranth.

o Treatments: Herbicide programs included pre-emergence (PRE) applications followed by late
post-emergence (LPOST) applications, and early post-emergence (EPOST) applications
followed by LPOST applications. Glufosinate was a key component of several post-
emergence treatments.

o Data Collection: Palmer amaranth control, density, and biomass reduction were assessed at
14 days after each post-emergence application.

Factors Influencing Efficacy

Several factors can influence the effectiveness of both Glyphosate and Glufosinate:

o Weed Size: The efficacy of both herbicides, particularly the contact herbicide Glufosinate, is
significantly reduced on larger Palmer amaranth plants.

» Environmental Conditions: Glufosinate efficacy is dependent on sunlight for optimal
performance. Applications made in the dark or during periods of low light may result in
reduced control.

» Herbicide Resistance: The widespread evolution of glyphosate resistance in Palmer
amaranth has dramatically reduced its effectiveness in many regions. While glufosinate has
been an effective alternative, cases of glufosinate-resistant Palmer amaranth have also been
reported.

o Application Technique: As a contact herbicide, thorough spray coverage is essential for the
effective control of Palmer amaranth with Glufosinate.

Signaling Pathways and Mechanisms of Action
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The following diagrams illustrate the mechanism of action for both Glyphosate and Glufosinate.
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Caption: Mechanism of action for Glyphosate.
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Caption: Mechanism of action for Glufosinate.

Conclusion

Both Glyphosate and Glufosinate can be effective tools for the management of Palmer
amaranth. However, the widespread resistance to Glyphosate has diminished its utility against
this problematic weed. Glufosinate offers an alternative mode of action and is a critical
component of integrated weed management programs for controlling glyphosate-resistant
Palmer amaranth. For optimal control, it is crucial to consider factors such as weed size,
environmental conditions, and the potential for resistance development. The use of pre-
emergence herbicides, timely post-emergence applications, and the rotation of herbicide
modes of action are essential for the long-term sustainable management of Palmer amaranth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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